Cas no 941902-44-9 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide)

• Product Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide
• CAS No: 941902-44-9
• MF: C₁₇H₁₈N₂O₄S₂
• MW: 378.465821743011
• CID: 5499916
• Update Time: 2025-05-23

N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

• Inchi： 1S/C17H18N2O4S2/c1-11-12(2)24-17(15(11)10-18)19-16(20)8-9-25(21,22)14-6-4-13(23-3)5-7-14/h4-7H,8-9H2,1-3H3,(H,19,20)
• InChI Key： DFTIYEZBOACDIY-UHFFFAOYSA-N
• SMILES： C(NC1SC(C)=C(C)C=1C#N)(=O)CCS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

Research Briefing on N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS: 941902-44-9)

N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS: 941902-44-9) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in the context of inflammation and cancer. This briefing provides an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The compound's unique chemical structure, featuring a thiophene core with cyano and dimethyl substituents, along with a methoxybenzenesulfonyl propanamide side chain, suggests its potential as a selective inhibitor of specific enzymes or receptors. Recent synthetic efforts have optimized the yield and purity of 941902-44-9, enabling more robust pharmacological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and stability under various conditions.

In vitro studies have demonstrated that 941902-44-9 exhibits potent inhibitory activity against certain kinases involved in inflammatory signaling pathways. For instance, it has been shown to suppress the activation of NF-κB, a transcription factor critical for the expression of pro-inflammatory cytokines. These findings position the compound as a promising candidate for the development of anti-inflammatory therapeutics. Additionally, preliminary data suggest that it may also interfere with the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.

Further investigations into the pharmacokinetic properties of 941902-44-9 have revealed favorable absorption and distribution profiles in animal models. However, challenges related to its metabolic stability and potential off-target effects remain to be addressed. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide represents a promising scaffold for drug development, with applications spanning inflammation and oncology. Ongoing research aims to elucidate its full therapeutic potential and optimize its pharmacological properties. This briefing underscores the importance of continued investment in the exploration of novel chemical entities like 941902-44-9 to address unmet medical needs.